Cas no 14611-51-9 (Benzeneethanamine, N,a-dimethyl-N-2-propyn-1-yl-, (aR)-)

Benzeneethanamine, N,a-dimethyl-N-2-propyn-1-yl-, (aR)- structure
14611-51-9 structure
Product Name:Benzeneethanamine, N,a-dimethyl-N-2-propyn-1-yl-, (aR)-
CAS No:14611-51-9
MF:C13H17N
MW:187.280783414841
CID:153969
PubChem ID:26757
Update Time:2025-07-13

Benzeneethanamine, N,a-dimethyl-N-2-propyn-1-yl-, (aR)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, N,a-dimethyl-N-2-propyn-1-yl-, (aR)-
    • (2R)-N-methyl-1-phenyl-N-prop-2-ynylpropan-2-amine
    • R(-)-Selegiline solution
    • (S)-(+)-selegiline
    • Carbex
    • Eldepryl
    • Emsam
    • Jumex
    • L-Deprenalin
    • methyl(1-phenylpropan-2-yl)(prop-2-yn-1-yl)amine
    • N-methyl-N-((R)-1-phenylpropan-2-yl)prop-2-yn-1-amine
    • Selegilina
    • Selegilinum
    • Selegyline
    • Zelapar
    • (-)-Deprenil
    • (-)-Deprenyl
    • (-)-Selegiline
    • (R)-(-)-Deprenyl
    • (R)-Selegiline
    • Anipryl
    • Emsam TTS
    • L-Deprenyl
    • Selegiline
    • Selegina
    • Selgene
    • (R)-N,alpha-Dimethyl-N-2-propynylbenzeneethanamine
    • C07245
    • SELEGELIN
    • dl-Depreny
    • NCGC00024994-03
    • (R)-(-)-N-Methyl-N-(1-phenyl-2-propyl)-2-propinylamin
    • N-methyl-N-(1-methyl-2-phenylethyl)prop-2-yn-1-amine
    • EN300-4271449
    • D03731
    • methyl[(2R)-1-phenylpropan-2-yl]prop-2-yn-1-ylamine
    • SELEGILINE [VANDF]
    • Selegiline, (R)-Isomer
    • BPBio1_000687
    • BRD-K86434416-003-03-1
    • N-methyl-N-[(1R)-1-methyl-2-phenylethyl]prop-2-yn-1-amine
    • (-)-(N)-Methyl-N-((1R)-1-methyl-2-phenylethyl)prop-2-yn-1-amine
    • (r)-(-)-n,2-dimethyl-n-2-propynylphenethylamine
    • Benzeneethanamine, N,alpha-dimethyl-N-2-propynyl-, (R)-
    • GTPL6639
    • L-Selegiline
    • Prestwick3_000552
    • (R)-N-Methyl-N-(1-phenylpropan-2-yl)prop-2-yn-1-amine
    • BSPBio_000623
    • DTXCID403575
    • NS00009550
    • SPBio_002544
    • SCHEMBL22232
    • Prestwick2_000552
    • SELEGILINE [WHO-DD]
    • Selegene
    • DB01037
    • Benzeneethanamine, N,alpha-methyl-N-2-propynyl-, (alphaR)-
    • NCGC00024994-01
    • Emsam (TN)
    • BRD-K86434416-003-06-4
    • 14611-51-9
    • UNII-2K1V7GP655
    • AKOS000281115
    • Selegilinum [INN-Latin]
    • Selegilina [INN-Spanish]
    • Selegiline (USAN/INN)
    • US8633208, Deprenyl
    • (R)-(-)-N,alpha-Dimethyl-N-2-propinylphenethylamine
    • CHEMBL972
    • DTXSID6023575
    • Prestwick1_000552
    • BSPBio_001589
    • HMS1989P11
    • BDBM15579
    • 102741-42-4
    • HMS2089D09
    • l-E 250
    • SELEGILINE [ORANGE BOOK]
    • Zalapar
    • SELEGILINE [INN]
    • Selegilinum (INN-Latin)
    • HMS1791P11
    • (R)-(-)-Selegiline
    • SELEGILINE [MI]
    • NCGC00024994-04
    • CHEBI:9086
    • Prestwick0_000552
    • Otrasel
    • HMS3402P11
    • (-)-Phenylisopropylmethylpropynylamine
    • MEZLKOACVSPNER-GFCCVEGCSA-N
    • BENZENEETHANAMINE, N,.ALPHA.-METHYL-N-2-PROPYNYL-, (.ALPHA.R)-
    • N-methyl-N-((2R)-1-phenylpropan-2-yl)prop-2-yn-1-amine
    • BRD-K86434416-001-02-7
    • methyl[(2R)-1-phenylpropan-2-yl](prop-2-yn-1-yl)amine
    • SELEGILINE [USAN]
    • Selegilina (INN-Spanish)
    • 2K1V7GP655
    • Selegiline [USAN:INN:BAN]
    • N04BD01
    • NCGC00024994-02
    • Q47495783
    • N-methyl-N-[(2R)-1-phenylpropan-2-yl]prop-2-yn-1-amine
    • (RS)-Selegiline hydrochloride
    • STK640578
    • Inchi： 1S/C13H17N/c1-4-10-14(3)12(2)11-13-8-6-5-7-9-13/h1,5-9,12H,10-11H2,2-3H3/t12-/m1/s1
    • InChI Key： MEZLKOACVSPNER-GFCCVEGCSA-N
    • SMILES： N(C)(CC#C)[C@H](C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 187.13600
  • Monoisotopic Mass: 223.112777
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 3.2

Experimental Properties

  • Density: 0.954
  • Melting Point: 141-142 °C
  • Boiling Point: 273 ºC
  • Flash Point: 108 ºC
  • Refractive Index: nD20 1.5180
  • PSA: 3.24000
  • LogP: 2.18260
  • Specific Rotation: D20 -11.2°

Benzeneethanamine, N,a-dimethyl-N-2-propyn-1-yl-, (aR)- Security Information

  • Hazardous Material transportation number：UN 1851
  • Hazard Category Code： 11-23/24/25-39/23/24/25
  • Safety Instruction： 7-16-36/37-45
  • Hazardous Material Identification： F T
  • HazardClass：6.1(b)
  • PackingGroup：III
  • Safety Term：6.1(b)
  • Packing Group：III
  • Packing Group：III
  • Hazard Level：6.1(b)
  • Storage Condition：?20°C

Benzeneethanamine, N,a-dimethyl-N-2-propyn-1-yl-, (aR)- Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzeneethanamine, N,a-dimethyl-N-2-propyn-1-yl-, (aR)- Pricemore >>

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